2-[1-[(2-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[1-[(2-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C21H18FN5O2/c1-14-6-2-5-9-18(14)25-19(28)12-26-13-23-20-16(21(26)29)10-24-27(20)11-15-7-3-4-8-17(15)22/h2-10,13H,11-12H2,1H3,(H,25,28)
• InChI Key: YVNIDZYVSWMRHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C=NC3=C(C2=O)C=NN3CC4=CC=CC=C4F
• Molecular Formula: C21H18FN5O2
• Molecular Weight: 391.4 g/mol

Description

2-[1-[(2-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C21H18FN5O2 and its molecular weight is 391.406. The purity is usually 95%.
BenchChem offers high-quality 2-[1-[(2-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[1-[(2-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Imaging Applications

• This compound has been explored for its potential in radiosynthesis and imaging. It's related to a series of selective ligands for the translocator protein (18 kDa), crucial for in vivo imaging using positron emission tomography (Dollé et al., 2008).

Anticancer Research

• Some derivatives of this compound have shown anticancer properties. In particular, certain derivatives demonstrated cancer cell growth inhibition against multiple cancer cell lines (Al-Sanea et al., 2020).

Neuroinflammation and TSPO Ligands

• Derivatives of this compound have been synthesized and evaluated for their potential to bind the translocator protein 18 kDa (TSPO), which is recognized as an early biomarker of neuroinflammatory processes. This research is significant for developing PET-radiotracers for neuroinflammation (Damont et al., 2015).

Synthesis of Stable Isotope-Labeled Antibacterial Agents

• The compound has been utilized in the synthesis of stable isotope-labeled antibacterial agents, expanding its potential in medicinal chemistry (Lin & Weaner, 2012).

Antitumor Activity

• Several derivatives of this compound have been synthesized and tested for antitumor activity, specifically against human breast adenocarcinoma cell line MCF7. This research highlights its potential in cancer therapy (El-Morsy et al., 2017).

Anti-inflammatory Applications

• Some derivatives have shown significant anti-inflammatory activity, indicating potential for developing new anti-inflammatory drugs (Sunder & Maleraju, 2013).